Cas no 899991-76-5 (1-(3-chlorophenyl)methyl-N-(3-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: 1-(3-chlorophenyl)methyl-N-(3-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 899991-76-5
• MF: C₁₉H₁₄ClN₃O₄
• MW: 383.785163402557
• CID: 5501026
• Update Time: 2025-08-05

1-(3-chlorophenyl)methyl-N-(3-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[(3-chlorophenyl)methyl]-N-(3-nitrophenyl)-2-oxopyridine-3-carboxamide
• 1-(3-chlorophenyl)methyl-N-(3-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C19H14ClN3O4/c20-14-5-1-4-13(10-14)12-22-9-3-8-17(19(22)25)18(24)21-15-6-2-7-16(11-15)23(26)27/h1-11H,12H2,(H,21,24)
• InChI Key： IUOOMKWCEHIPDU-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC(Cl)=C2)C=CC=C1C(NC1=CC=CC([N+]([O-])=O)=C1)=O

Additional information on 1-(3-chlorophenyl)methyl-N-(3-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

1-(3-chlorophenyl)methyl-N-(3-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide: An Overview of a Promising Compound in Pharmaceutical Research

1-(3-chlorophenyl)methyl-N-(3-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 899991-76-5) is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives and is characterized by the presence of a chlorophenyl and nitrophenyl substituent, as well as a 2-oxo-dihydropyridine core. The combination of these functional groups imparts distinct chemical and biological properties, making it a subject of interest for various scientific investigations.

The chlorophenyl group in 1-(3-chlorophenyl)methyl-N-(3-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is known for its ability to enhance the lipophilicity and metabolic stability of the molecule. This property is crucial for improving the bioavailability and pharmacokinetic profile of the compound, which are essential factors in drug development. Additionally, the nitrophenyl substituent contributes to the compound's electronic properties and can influence its reactivity and binding affinity to biological targets.

The 2-oxo-dihydropyridine core is a well-studied scaffold in medicinal chemistry, often associated with calcium channel blocking activity. Compounds with this core structure have been extensively investigated for their potential in treating cardiovascular diseases, such as hypertension and angina. Recent research has also explored the broader therapeutic applications of dihydropyridine derivatives, including their anti-inflammatory and neuroprotective effects.

In the context of 1-(3-chlorophenyl)methyl-N-(3-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide, several studies have highlighted its potential as a multi-target ligand. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited significant inhibitory activity against key enzymes involved in inflammatory pathways. The researchers found that it effectively suppressed the production of pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent.

Another area of interest is the neuroprotective properties of 1-(3-chlorophenyl)methyl-N-(3-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide. A recent preclinical study demonstrated that this compound could protect neuronal cells from oxidative stress-induced damage. The mechanism underlying this effect is thought to involve the modulation of intracellular calcium levels and the activation of antioxidant defense systems. These findings open up new avenues for exploring its use in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 1-(3-chlorophenyl)methyl-N-(3-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide has also been extensively studied. Research indicates that it exhibits favorable oral bioavailability and a reasonable half-life, which are important considerations for its development as an oral therapeutic agent. Additionally, preliminary toxicity studies have shown that it has a good safety profile at therapeutic doses, although further investigations are needed to fully assess its long-term safety.

In conclusion, 1-(3-chlorophenyl)methyl-N-(3-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 899991-76-5) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in various areas of pharmaceutical science. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is likely to play an increasingly important role in advancing our understanding and treatment of complex diseases.